1-[4-(2-chloro-4-methylphenoxy)butyl]-1H-imidazole

• IUPAC Name: 1-[4-(2-chloro-4-methylphenoxy)butyl]imidazole
• InChI: InChI=1S/C14H17ClN2O/c1-12-4-5-14(13(15)10-12)18-9-3-2-7-17-8-6-16-11-17/h4-6,8,10-11H,2-3,7,9H2,1H3
• InChI Key: LGPXBXWHPQZMIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCCN2C=CN=C2)Cl
• Molecular Formula: C14H17ClN2O
• Molecular Weight: 264.75 g/mol

Description

1-[4-(2-chloro-4-methylphenoxy)butyl]-1H-imidazole is a useful research compound. Its molecular formula is C14H17ClN2O and its molecular weight is 264.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 264.1029409 g/mol and the complexity rating of the compound is 240. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Angiotensin II Receptor Antagonists

1-[4-(2-chloro-4-methylphenoxy)butyl]-1H-imidazole derivatives have been studied for their role as nonpeptide angiotensin II receptor antagonists. These compounds, including N-(biphenylylmethyl)imidazoles, have shown potential as orally active antihypertensive agents. For example, a study by Carini et al. (1991) found that these imidazoles differ from previously reported compounds in their potent antihypertensive effect upon oral administration (Carini et al., 1991).

Estrogen Receptor and Cyclooxygenase Inhibitors

Imidazole derivatives have been synthesized and evaluated for their potential as ligands for the estrogen receptor and inhibitors of cyclooxygenase enzymes. For instance, Wiglenda et al. (2005) synthesized 1H-imidazoles that showed hormonal activity in estrogen receptor-positive cells and strong inhibitory effects on cyclooxygenase, indicating their potential in cancer treatment (Wiglenda et al., 2005).

Iron Complex Catalysis

Imidazole derivatives have also been utilized in the synthesis of iron complexes, which are useful in various catalytic processes. A study by Yankey et al. (2014) explored the synthesis and properties of iron complexes involving phenoxyimidazolyl-salicylaldimine, highlighting their use in ethylene reactions (Yankey et al., 2014).

CRF1 Receptor Antagonism

Research into the development of CRF1 (corticotropin-releasing factor 1) receptor antagonists has involved the use of imidazole derivatives. Sawai et al. (2017) developed a synthesis for a novel CRF1 receptor antagonist, demonstrating the versatility of these compounds in medicinal chemistry (Sawai et al., 2017).

Corrosion Inhibition

Imidazole derivatives have been studied for their corrosion inhibition properties. Prashanth et al. (2021) synthesized new imidazole derivatives and evaluated their effectiveness as corrosion inhibitors, revealing a potential application in material science (Prashanth et al., 2021).

Crystal Structure Analysis

Structural analysis of imidazole derivatives contributes to the understanding of their properties and potential applications. Guo et al. (2012) analyzed the crystal structure of a specific imidazole salt, providing insights into the molecular geometry and interactions (Guo et al., 2012).